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Compound of Interest

Compound Name: (R)-Piperazine-2-carboxylic acid

Cat. No.: B1233817

An In-depth Technical Guide to the Safety and Handling of (R)-Piperazine-2-carboxylic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for (R)-Piperazine-2-
carboxylic acid (CAS No: 31321-68-3), a key building block in organic synthesis and
pharmaceutical development. The following sections detail its hazardous properties, safe
handling procedures, and emergency response protocols to ensure its safe use in a laboratory
setting.

Hazard Identification and Classification

(R)-Piperazine-2-carboxylic acid and its racemic mixture are classified as hazardous
substances. The primary routes of exposure are inhalation, skin contact, and eye contact. The
available data, primarily from safety data sheets for the racemic mixture ((+/-)-Piperazine-2-
carboxylic acid), indicates the following GHS classifications.[1][2]

Signal Word:Warning[1][2]
Hazard Pictogram:

walt text

Hazard Statements:
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e H315: Causes skin irritation.[1][2]

e H319: Causes serious eye irritation.[1][2]

o H335: May cause respiratory irritation.[1][2]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2]
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]
e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[1]

e P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.
[1]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[2]

e P312: Call a POISON CENTER or doctor if you feel unwell.[1]
e P332 + P313: If skin irritation occurs: Get medical advice/attention.[1]
o P337 + P313: If eye irritation persists: Get medical advice/attention.[1]

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of piperazine-2-
carboxylic acid. Data for the specific (R)-enantiomer is limited; therefore, properties of the
racemic mixture are also included.
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Property Value Source(s)
Molecular Formula CsH10N202 [11121[3]
Molecular Weight 130.15 g/mol [11[2][3]
Appearance White or yellow crystalline ]
powder
Melting Point 265 °C (decomposes) [4115116]
Boiling Point 313.6 + 37.0 °C (Predicted) [5]
Density 1.174 g/cm3 [415]
pKa 1.90 + 0.20 (Predicted) [5]
XLogP3-AA -3.5 (2]
Hydrogen Bond Donor Count 3 [2]
Hydrogen Bond Acceptor
C);untg p N 12
Topological Polar Surface Area  61.4 A2 [2]

Toxicological Information

Detailed toxicological studies specifically for (R)-Piperazine-2-carboxylic acid are not readily

available in the public domain. The information below is based on data for the racemic mixture

and general piperazine compounds. The chemical, physical, and toxicological properties have

not been thoroughly investigated.[3]
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Toxicity Endpoint

Classification | Data

Source(s)

Acute Toxicity (Oral, Dermal,

Inhalation)

No data available

[1]

Skin Corrosion/Irritation

Category 2 (Causes skin

irritation)

[1](2]

Serious Eye Damage/Irritation

Category 2 (Causes serious

eye irritation)

[1](2]

Respiratory or Skin

Sensitization

No data available

[1]

Germ Cell Mutagenicity

No data available

[1]

Carcinogenicity

No data available

[7]

Specific Target Organ Toxicity
(Single Exposure)

Category 3 (May cause

respiratory irritation)

[1](2]

Specific Target Organ Toxicity
(Repeated Exposure)

No data available

[3]

Handling, Storage, and Disposal

Proper handling and storage are crucial to minimize risk.

4.1 Safe Handling

e Engineering Controls: Handle only in a well-ventilated area, preferably within a chemical

fume hood.[8] Ensure eyewash stations and safety showers are readily accessible.[7]

» Personal Protective Equipment (PPE):

o

[¢]

[¢]

Eye/Face Protection: Wear chemical safety goggles (European standard - EN 166).[1][7]

Hand Protection: Wear appropriate protective gloves (e.g., nitrile rubber).[1]

Skin and Body Protection: Wear a lab coat or long-sleeved clothing.[1][8]
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o Respiratory Protection: For operations that may generate dust, use a NIOSH/MSHA or
European Standard EN 149 approved respirator.[1]

General Hygiene: Avoid all personal contact, including inhalation.[8] Do not eat, drink, or
smoke in the laboratory. Wash hands thoroughly after handling.[8]

4.2 Storage

Conditions: Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][5][7]
Store under an inert atmosphere as the compound may be air-sensitive.[1][5] Keep in a dark
place, as some piperazine derivatives are light-sensitive.[4][5][9]

Incompatible Materials: Avoid strong oxidizing agents, strong acids, acid anhydrides, and
acid chlorides.[7][9]

4.3 Disposal

Dispose of contents and containers to an approved waste disposal plant.[7] Waste disposal
methods should comply with all federal, state, and local regulations.

Emergency and First Aid Measures

General Advice: If symptoms persist, consult a physician. Show the safety data sheet to the

doctor in attendance.[1][3]

Inhalation: Remove the person to fresh air. If breathing is difficult or stops, provide artificial
respiration. Get medical attention if symptoms occur.[1]

Skin Contact: Immediately wash off with plenty of soap and water for at least 15 minutes
while removing all contaminated clothing. If skin irritation persists, call a physician.[1]

Eye Contact: Rinse immediately and thoroughly with plenty of water for at least 15 minutes,
also under the eyelids. Remove contact lenses if present and easy to do. Seek immediate
medical attention.[1][3]

Ingestion: Clean mouth with water and drink plenty of water afterward. Do not induce
vomiting. Get medical attention if symptoms occur.[1]
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Experimental Protocols

6.1 General Laboratory Handling Workflow

The following diagram illustrates a standard workflow for handling (R)-Piperazine-2-carboxylic

acid in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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